Cas no 2361640-17-5 (1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one)

• Product Name: 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one
• CAS No: 2361640-17-5
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 5412771
• PubChem ID: 145910129
• Update Time: 2025-11-01

1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26608535
• 1-{8-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indol-2-yl}prop-2-en-1-one
• Z2517207629
• 2361640-17-5
• 1-(8-Methyl-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)prop-2-en-1-one
• 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one

• Inchi： 1S/C15H16N2O/c1-3-15(18)17-7-6-14-12(9-17)11-8-10(2)4-5-13(11)16-14/h3-5,8,16H,1,6-7,9H2,2H3
• InChI Key： SUQQIKLWCHMNSJ-UHFFFAOYSA-N
• SMILES： C(N1CC2C3=C(NC=2CC1)C=CC(C)=C3)(=O)C=C

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.0±34.0 °C(Predicted)
• pka: 17.34±0.20(Predicted)

Additional information on 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one

Research Brief on 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one (CAS: 2361640-17-5)

The compound 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one (CAS: 2361640-17-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a tetrahydro-pyridoindole core conjugated with a propenone moiety. This structural motif is believed to contribute to its interaction with various biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a potential candidate for treating neurological disorders such as depression and anxiety.

One of the key advancements in the research of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the scalability and purity of the compound. This development is critical for advancing the compound into preclinical and clinical trials, as it ensures a reliable supply of the material for further testing.

In terms of biological activity, the compound has shown selective binding affinity for serotonin receptors (5-HT2A and 5-HT2C), which are implicated in mood regulation. Computational docking studies have provided insights into the molecular interactions between the compound and these receptors, revealing key binding residues and potential sites for further structural modification. These findings are supported by electrophysiological assays, which demonstrate the compound's ability to modulate receptor activity in a dose-dependent manner.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation improvements or structural analogs to enhance its drug-like properties. Additionally, further toxicology studies are required to assess its safety profile before progressing to human trials.

In conclusion, 1-(1,3,4,5-Tetrahydro-8-methyl-2H-pyrido[4,3-b]indol-2-yl)-2-propen-1-one represents a promising scaffold for the development of novel CNS therapeutics. Ongoing research efforts are focused on addressing its pharmacokinetic limitations and exploring its potential in other therapeutic areas, such as neurodegenerative diseases. The compound's unique structure and biological activity make it a valuable subject for future investigations in the field of medicinal chemistry.